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Compound of Interest

Compound Name: 2-Butenoyl chloride

Cat. No.: B145612

Technical Guide: Physical Properties of 2-
Butenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Butenoyl chloride, also known as crotonyl chloride. The information herein is intended to
support research, development, and quality control activities where this compound is utilized.

Core Physical Properties

2-Butenoyl chloride is a colorless to light yellow liquid.[1] It is recognized as a versatile
intermediate in organic synthesis, particularly in the production of pharmaceuticals,
agrochemicals, and specialty chemicals. The physical characteristics of 2-Butenoyl chloride
are crucial for its handling, reaction setup, and purification processes.

A summary of its primary physical properties is presented in the table below. It is important to
note that commercial preparations of 2-Butenoyl chloride are often a mixture of cis and trans
isomers, which can influence the observed physical properties. Where available, data for
specific isomers are provided.
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Physical Property Value Notes

N ) At atmospheric pressure
Boiling Point 120-126 °C[1][2][3][4] ) ]
(literature values vary slightly).

125 °C[5][6] For the (E)-isomer (trans-2-
Butenoyl chloride).

Density 1.091 g/mL at 25 °C[2][3][4] For a mixture of isomers.

1.09 g/cm3 at 20 °CJ[7]

1.080 g/cm3[1]

1.0822 g/cm3 at 17 °C[5] For the (E)-isomer.

Experimental Protocols for Property Determination

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections outline standardized methodologies for measuring the boiling point and
density of liquid compounds like 2-Butenoyl chloride.

Determination of Boiling Point by Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and reliable method for determining the boiling
point of a liquid is through distillation.

Principle: Simple distillation involves heating a liquid to its boiling point, condensing the vapor,
and collecting the condensate. The temperature of the vapor is measured as it passes into the
condenser, and this temperature remains constant throughout the distillation of a pure
substance.

Apparatus:
o Distillation flask
e Condenser

e Receiving flask
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e Thermometer
e Heating mantle
 Boiling chips
Procedure:

» Asample of 2-Butenoyl chloride is placed in the distillation flask along with boiling chips to
ensure smooth boiling.

e The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side
arm of the distillation flask to accurately measure the temperature of the vapor entering the
condenser.

e The liquid is heated, and the temperature is monitored.

e The boiling point is recorded as the temperature at which the vapor temperature stabilizes
while the liquid is boiling and condensing in the condenser.

o The atmospheric pressure should be recorded, as boiling point is pressure-dependent.

Determination of Density using a Digital Density Meter

Modern digital density meters provide a rapid and highly accurate method for determining the
density of liquids, often compliant with standards such as ASTM D4052.

Principle: This method is based on the oscillating U-tube principle. A small volume of the liquid
sample is introduced into a U-shaped borosilicate glass tube. The tube is then electronically
excited to oscillate at its natural frequency. The frequency of oscillation is dependent on the
mass of the tube and its contents. By measuring the change in frequency when the tube is
filled with the sample compared to when it is filled with a reference substance (like air or water),
the density of the sample can be precisely calculated.

Apparatus:

 Digital Density Meter with an oscillating U-tube
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e Syringe for sample injection
e Thermostatic control for the measuring cell
Procedure:

e The instrument is calibrated using dry air and a standard of known density, typically ultrapure
water.

o The temperature of the measuring cell is set to the desired value (e.g., 20 °C or 25 °C) and
allowed to stabilize.

o A small, bubble-free aliquot of 2-Butenoyl chloride is injected into the U-tube using a
syringe.

e The instrument measures the oscillation period of the filled tube and automatically calculates
and displays the density of the sample.

e Multiple readings are typically taken to ensure precision.

Logical Relationship of Physical Properties

The physical properties of a chemical compound are intrinsically linked to its molecular
structure. The following diagram illustrates this fundamental relationship for 2-Butenoyl
chloride.
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Figure 1: Relationship between Molecular Structure and Physical Properties
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Figure 1: Relationship between Molecular Structure and Physical Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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